Cas no 52433-02-0 (2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester)

2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester structure
52433-02-0 structure
Product name:2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester
CAS No:52433-02-0
MF:C10H12O2
MW:164.201083183289
CID:359626
PubChem ID:12646236

2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Cycloheptatriene-1-carboxylic acid, 1-methyl-, methyl ester
    • methyl 1-methylcyclohepta-2,4,6-triene-1-carboxylate
    • 52433-02-0
    • DTXSID20505547
    • Inchi: InChI=1S/C10H12O2/c1-10(9(11)12-2)7-5-3-4-6-8-10/h3-8H,1-2H3
    • InChI Key: RYXCNMKEGVVHCJ-UHFFFAOYSA-N
    • SMILES: CC1(C(OC)=O)C=CC=CC=C1

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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